Cas no 62156-61-0 (2-Cyclopenten-1-one, 2-methyl-5-phenyl-)

2-Cyclopenten-1-one, 2-methyl-5-phenyl- structure
62156-61-0 structure
Product name:2-Cyclopenten-1-one, 2-methyl-5-phenyl-
CAS No:62156-61-0
MF:C12H12O
MW:172.22308
CID:456095
PubChem ID:71389307

2-Cyclopenten-1-one, 2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one, 2-methyl-5-phenyl-
    • 2-methyl-5-phenylcyclopent-2-en-1-one
    • DTXSID70811327
    • 62156-61-0
    • Inchi: InChI=1S/C12H12O/c1-9-7-8-11(12(9)13)10-5-3-2-4-6-10/h2-7,11H,8H2,1H3
    • InChI Key: KPIPKXAAUGXALH-UHFFFAOYSA-N
    • SMILES: CC1=CCC(C1=O)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 172.08886
  • Monoisotopic Mass: 172.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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